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Compound of Interest

Compound Name: 4,6-Dimethoxy-2-vinylpyrimidine
CAS No.: 850234-80-9
Cat. No.: B1401660
Get Quote
. J

Executive Summary

4,6-Dimethoxy-2-vinylpyrimidine is a functionalized heterocyclic monomer of significant
interest in the development of molecularly imprinted polymers (MIPs), photoresists, and
pharmaceutical intermediates. Its structure combines an electron-rich pyrimidine core
(stabilized by methoxy groups) with a reactive vinyl handle, allowing for radical polymerization
or further functionalization via Heck/Michael additions.

This technical guide outlines two distinct synthetic pathways:

e The Precision Route (Suzuki-Miyaura Coupling): Recommended for discovery chemistry and
high-purity requirements.

e The Process Route (Aldol-Type Condensation): Recommended for scale-up and cost
optimization.

Part 1: Retrosynthetic Analysis & Strategy
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The synthesis of 4,6-dimethoxy-2-vinylpyrimidine can be deconstructed into two primary
logical disconnections. The choice of pathway depends heavily on the available starting
materials and the scale of production.

Strategic Disconnections

e Disconnection A (C-C Coupling): Disconnecting the vinyl group at the pyrimidine C2 position
implies a cross-coupling reaction between a 2-halo-pyrimidine and a vinyl-metal species.

e Disconnection B (Side-Chain Modification): Disconnecting the terminal alkene implies a
dehydration of a 2-(2-hydroxyethyl) intermediate, derived from a 2-methyl precursor.

4,6-Dimethoxy-2-vinylpyrimidine

Dehydration
(Route B)

Suzuki Coupling
(Route A)

2-Chloro-4,6-dimethoxypyrimidine

+ Vinylboronate 2-(2-Hydroxyethyl)-4,6-dimethoxypyrimidine

Idol Condensation

4,6-Dimethoxy-2-methylpyrimidine
+ Formaldehyde

Figure 1: Retrosynthetic analysis of 4,6-dimethoxy-2-vinylpyrimidine.

Click to download full resolution via product page

Part 2: Method A — Suzuki-Miyaura Cross-Coupling

Status: High Reliability | Scale: Gram to Decagram | Purity: >98%]1]

This method utilizes 2-chloro-4,6-dimethoxypyrimidine, a commercially available intermediate
often used in herbicide synthesis (e.g., Bispyribac-sodium). The electron-deficient nature of the
C2 position makes it an excellent electrophile for palladium-catalyzed cross-coupling. We utilize
potassium vinyltrifluoroborate over vinyl stannanes (Stille) to avoid toxic organotin byproducts.
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Reaction Scheme

Materials & Reagents

Component Equiv. Role Notes
2-Chloro-4,6- Solid, mp 100-102°C
) o 1.0 Substrate
dimethoxypyrimidine [1].
Potassium
] ) 1.2 Vinyl Source Air-stable solid.
vinyltrifluoroborate
Robust against
PdClz(dppf)-CH2Cl2 0.03 Catalyst ) )
air/moisture.
Triethylamine (EtsN) 3.0 Base Scavenges HCI.
n-Propanol / Water Promotes solubility of
Solvent
(3:1) borate salts.
Prevents
BHT (Butylated . o )
0.1% Stabilizer polymerization during

hydroxytoluene)

workup.

Step-by-Step Protocol

Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, charge 2-chloro-4,6-dimethoxypyrimidine (10.0 g, 57.3 mmol) and potassium

vinyltrifluoroborate (9.2 g, 68.7 mmol).

Solvent Addition: Add n-propanol (90 mL) and water (30 mL). Sparge the solution with

nitrogen for 15 minutes to remove dissolved oxygen (Critical for catalyst longevity).

Catalysis: Add triethylamine (24 mL) followed by PdClz(dppf)-CH2Clz (1.4 g).

Reaction: Heat the mixture to reflux (approx. 85-90°C) under a nitrogen atmosphere for 4—6

hours. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of the chloride starting

material.

Workup:
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[e]

Cool to room temperature.[2][3]

o

Filter through a pad of Celite to remove palladium black; wash the pad with ethyl acetate.

Concentrate the filtrate under reduced pressure to remove propanol.

[¢]

Dilute the residue with water (100 mL) and extract with ethyl acetate (3 x 50 mL).

[¢]

[e]

Stabilization: Add ~10 mg of BHT to the organic layer immediately.

 Purification: Dry organic layers over Na2SOa4 and concentrate. Purify via flash column
chromatography (Silica gel, 0-20% EtOAc in Hexanes).

* Yield: Expect 75-85% yield as a colorless oil or low-melting solid.

Part 3: Method B — Methyl Condensation &
Dehydration

Status: Industrial Scalability | Scale: Kilogram | Cost: Low

This route exploits the acidity of the methyl protons at the C2 position. While 4,6-dimethoxy
substitution makes the ring electron-rich (raising the pKa of the methyl group compared to 2-
methylpyrimidine), reaction with formaldehyde is still viable under forcing conditions or with
specific solvents like DMSO [2].

Workflow Diagram

4,6-Dimethoxy- Pressure/Autoclave Hydroxymethylation Intermediate: - H2 Dehydration 4,6-Dimethoxy-
2-methylpyrimidine (Paraformaldehyde, 140°C) 2-(2-Hydroxyethyl)-... (NaOH/Heat or MsCl) 2-vinylpyrimidine

Figure 2: Industrial synthesis via methyl condensation.

Click to download full resolution via product page

Protocol Details
Step 1: Hydroxymethylation[4]
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» Reagents: Mix 4,6-dimethoxy-2-methylpyrimidine (1.0 eq) with Paraformaldehyde (1.5 eq) in
DMSO.

o Conditions: Heat to 120-140°C in a sealed tube or autoclave for 4 hours. The use of DMSO
acts as a "formaldehyde surrogate” carrier and enhances the nucleophilicity of the
deprotonated methyl group [3].

« |solation: Pour into ice water. The hydroxyethyl intermediate often precipitates or can be
extracted with DCM.

Step 2: Dehydration[4][5][6]
o Acid Catalysis (Standard): Reflux the intermediate in toluene with catalytic p-toluenesulfonic
acid (PTSA) using a Dean-Stark trap to remove water.

» Base Catalysis (Alternative): If the methoxy groups are acid-sensitive, treat the intermediate
with Methanesulfonyl chloride (MsCl) and EtsN in DCM at 0°C, followed by warming to room
temperature to effect elimination.

Part 4: Characterization & Handling
Analytical Data Expectations

To validate the synthesis, the following NMR signals are diagnostic:
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Nucleus Signal (ppm) Multiplicity Assignment

Methoxy groups (-
1H NMR 3.90 Singlet (6H) Y groups (

OCHs3)

Vinyl terminal proton
1H NMR 5.60 Doublet of Doublets )

(cis)

Vinyl terminal proton
1H NMR 6.45 Doublet of Doublets

(trans)

Vinyl internal proton (-
1H NMR 6.80 Doublet of Doublets CHA)

) Pyrimidine ring proton

1H NMR 5.95 Singlet (1H)

(HS)

Storage & Stability

o Polymerization Risk: High. The electron-rich nature of the ring makes the vinyl group
susceptible to spontaneous radical polymerization.

« Inhibitor: Always store with 50-100 ppm of 4-tert-butylcatechol (TBC) or Hydroquinone.

o Temperature: Store at -20°C under argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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